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Abstract
Trimethylaluminum (TMA), with the dimeric formula Al₂(CH₃)₆, is a pyrophoric, colorless liquid

that serves as a pivotal organoaluminum compound in a multitude of chemical applications.

This technical guide provides a comprehensive overview of its core chemical and physical

properties, detailed experimental protocols for its synthesis and significant reactions, and

critical safety and handling information. The content is structured to be an essential resource

for researchers, scientists, and professionals in drug development and materials science,

offering in-depth data presentation and visualization of key chemical processes.

Chemical and Physical Properties
Trimethylaluminum exists as a dimer at room temperature, with two aluminum centers

bridged by two methyl groups. This electron-deficient bonding structure is a key feature

influencing its reactivity.[1] The physical and chemical properties of TMA are summarized in the

tables below.

Table 1: Physical Properties of Trimethylaluminum
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Property Value Reference

Molecular Formula Al₂(CH₃)₆ [1]

Molar Mass 144.18 g/mol (dimer) [2]

Appearance Colorless liquid [2]

Melting Point 15 °C (59 °F; 288 K) [2]

Boiling Point 127 °C (261 °F; 400 K) [2]

Density 0.743 g/cm³ (at 30 °C) [2]

Viscosity 0.9 mPa·s (at 30 °C) [2]

Vapor Pressure
1.2 kPa (at 20 °C), 9.24 kPa

(at 60 °C)
[1]

Table 2: Thermodynamic Properties of
Trimethylaluminum

Property Value Reference

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈, liquid)
-151 kJ/mol [2]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈, gas)
-136.4 kJ/mol [1]

Standard Molar Entropy

(S⦵₂₉₈, liquid)
209.4 J/(mol·K) [1]

Molar Heat Capacity (Cₚ,

liquid)
155.6 J/(mol·K) [3][4]

Heat of Vaporization (ΔHᵥ) 247 J/g [2]

Heat of Combustion (ΔH꜀°) -3180 kJ/mol [2]

Structure and Bonding
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The dimeric structure of trimethylaluminum, Al₂(CH₃)₆, features two aluminum atoms linked

by two bridging methyl groups, with each aluminum atom also bonded to two terminal methyl

groups. This results in a distorted tetrahedral geometry around each aluminum atom. The Al-C

bonds in the bridge are longer (approximately 2.14 Å) than the terminal Al-C bonds

(approximately 1.97 Å).[1] This "electron-deficient" three-center, two-electron (3c-2e) bonding in

the Al-CH₃-Al bridge is a hallmark of its structure and a primary reason for its high reactivity.

Figure 1: Dimeric Structure of Trimethylaluminum

Experimental Protocols
Synthesis of Trimethylaluminum
A common industrial synthesis involves the reaction of methyl chloride with aluminum-sodium

alloy.[1]

Reaction: 2 Al + 6 CH₃Cl + 6 Na → Al₂(CH₃)₆ + 6 NaCl

Experimental Workflow:
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Figure 2: Synthesis Workflow for Trimethylaluminum
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Figure 2: Synthesis Workflow for Trimethylaluminum

Protocol:

Caution: This reaction is highly exothermic and should only be performed by trained

personnel in a suitable high-pressure reactor with appropriate safety measures.
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Charge a high-pressure autoclave with the desired molar equivalents of aluminum powder

and sodium metal under an inert atmosphere.

Seal the reactor and introduce methyl chloride gas to the desired pressure.

Heat the reactor to initiate the reaction, typically between 150-200 °C.

Monitor the reaction pressure and temperature. The reaction is complete when the pressure

stabilizes.

Cool the reactor to room temperature and vent any unreacted methyl chloride.

The crude product mixture is then transferred under an inert atmosphere to a distillation

apparatus.

Purify the trimethylaluminum by fractional distillation. The solid sodium chloride byproduct

is removed by filtration.

Preparation of Tebbe's Reagent
Tebbe's reagent is a valuable methylenating agent prepared from titanocene dichloride and

trimethylaluminum.

Reaction: Cp₂TiCl₂ + 2 Al(CH₃)₃ → Cp₂Ti(μ-CH₂)(μ-Cl)Al(CH₃)₂ + CH₄ + Al(CH₃)₂Cl

Protocol:

Caution: Trimethylaluminum and Tebbe's reagent are pyrophoric. All manipulations must be

carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques

or in a glovebox.

In a flame-dried Schlenk flask equipped with a magnetic stir bar, dissolve titanocene

dichloride (Cp₂TiCl₂) in anhydrous toluene.

Cool the solution to -50 °C using a dry ice/acetone bath.

Slowly add a solution of trimethylaluminum in toluene (2 equivalents) to the cooled

titanocene dichloride solution with vigorous stirring.
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Allow the reaction mixture to slowly warm to room temperature and stir for at least 1 hour.

During this time, the color of the solution will change from red to a deep red-brown.

The resulting solution of Tebbe's reagent can be used in situ for subsequent reactions.

Zirconium-Catalyzed Carboalumination of Alkynes
This reaction allows for the stereospecific addition of a methyl group and an aluminum moiety

across a carbon-carbon triple bond.

Reaction: R-C≡C-R' + Al(CH₃)₃ (in the presence of Cp₂ZrCl₂) → (R)(CH₃)C=C(Al(CH₃)₂)(R')

Protocol:

Caution: Trimethylaluminum is pyrophoric. All manipulations must be carried out under a

dry, inert atmosphere.

To a flame-dried Schlenk flask containing the alkyne substrate in an anhydrous solvent (e.g.,

dichloromethane or 1,2-dichloroethane), add a catalytic amount of zirconocene dichloride

(Cp₂ZrCl₂).

Cool the mixture to 0 °C.

Slowly add a solution of trimethylaluminum (1.1 to 2 equivalents) to the stirred mixture.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC or GC).

The resulting vinylalane can be quenched with various electrophiles to introduce a range of

functional groups. For example, quenching with water will yield the corresponding alkene.

Key Reactions and Mechanisms
Hydrolysis
Trimethylaluminum reacts violently with water in a highly exothermic reaction to produce

methane and aluminum oxide.[2]

Reaction Pathway:
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Figure 3: Hydrolysis of Trimethylaluminum
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Figure 3: Hydrolysis of Trimethylaluminum

Under controlled conditions with a limited amount of water, methylaluminoxane (MAO), an

important co-catalyst in olefin polymerization, can be formed.

Ziegler-Natta Polymerization
Trimethylaluminum, often in the form of methylaluminoxane (MAO), acts as a co-catalyst in

Ziegler-Natta polymerization to activate the transition metal catalyst (e.g., a titanium or

zirconium compound).[5][6][7]

Simplified Mechanism:
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Figure 4: Simplified Ziegler-Natta Polymerization
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Figure 4: Simplified Ziegler-Natta Polymerization

The organoaluminum compound alkylates the transition metal center, creating a cationic

species that is the active site for polymerization. The olefin monomer then coordinates to the

metal center and inserts into the metal-alkyl bond, leading to chain growth.
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Spectroscopic Data
Table 3: Spectroscopic Data for Trimethylaluminum

Spectroscopy Key Features Reference

¹H NMR

A single sharp resonance for

the methyl protons is observed

at room temperature due to

rapid exchange between

bridging and terminal

positions. The chemical shift is

typically around -0.5 to -1.0

ppm (relative to TMS).

[8][9]

¹³C NMR

Similar to ¹H NMR, a single

resonance is observed for the

methyl carbons due to rapid

exchange.

[10][11]

IR Spectroscopy

Characteristic C-H stretching

and bending vibrations are

observed. The Al-C stretching

modes are found in the far-

infrared region. Key bands

include those for bridging and

terminal methyl groups.

[12][13][14][15]

Mass Spectrometry (EI)

The mass spectrum shows a

complex fragmentation pattern.

The molecular ion is often not

observed. Common fragments

correspond to the loss of

methyl groups and cleavage of

the Al-Al bond in the dimer.

[16]

Safety and Handling
Trimethylaluminum is a highly hazardous material that requires stringent safety precautions.
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Table 4: Toxicity Data for Trimethylaluminum
Parameter Value Reference

Oral LD50 (Rat) No data available [17][18][19][20]

Dermal LD50 (Rabbit) > 2000 mg/kg [21][22]

Inhalation LC50 (Rat) No data available [17][18][20]

Key Safety Precautions:

Pyrophoric: Trimethylaluminum ignites spontaneously in air. It must be handled under an

inert atmosphere (e.g., nitrogen or argon) at all times.[2]

Reacts Violently with Water: Contact with water, including atmospheric moisture, can lead to

a violent exothermic reaction and the release of flammable methane gas.[2]

Corrosive: It causes severe burns to the skin and eyes.[23]

Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical splash goggles, a

face shield, and appropriate chemical-resistant gloves (e.g., neoprene or nitrile) must be

worn.

Fire Extinguishing: Do NOT use water, carbon dioxide, or halogenated extinguishers. Use

dry chemical powder (e.g., Met-L-X®) or sand to smother the fire.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials (e.g., water, alcohols, oxidizing agents). Containers should be kept

tightly sealed under an inert atmosphere.

Emergency Procedures:

Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and

seek medical attention. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Spill: Evacuate the area. If the spill ignites, use an appropriate fire extinguisher. If it does not

ignite, cover the spill with a dry, inert absorbent material (e.g., sand or vermiculite) and

transfer to a sealed container for disposal.

This technical guide is intended for informational purposes for qualified individuals and does

not supersede any institutional or regulatory safety protocols. Always consult the Safety Data

Sheet (SDS) and your institution's safety guidelines before handling trimethylaluminum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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